Cas no 19309-39-8 (2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl-)
19309-39-8 structure
Product Name:2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl-
CAS No:19309-39-8
MF:C7H12O4
MW:160.167782783508
CID:96045
PubChem ID:13547990
Update Time:2025-04-18
2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl-
- (1-methyl-2,6,7-trioxabicyclo[2.2.2]octan-4-yl)methanol
- XGSBJIGRINMFSC-UHFFFAOYSA-N
- 4-(hydroxymethyl)-1-methyl-2,6,7-trioxabicyclo[2.2.21octane
- DTXSID60543483
- SCHEMBL40172
- (1-methyl-2,6,7-trioxabicyclo[2.2.2]oct-4-yl)methanol
- 4-methylol-1-methyl-2,6,7-trioxabicyclo[2.2.2]octane
- 19309-39-8
- SCHEMBL23439618
- 4-(hydroxymethyl)-1-methyl-2,6,7-trioxabicyclo[2.2.2]octane
- 1-Methyl-4-(hydroxymethyl)-2,6,7-trioxabicyclo[2.2.2]octane
-
- Inchi: 1S/C7H12O4/c1-6-9-3-7(2-8,4-10-6)5-11-6/h8H,2-5H2,1H3
- InChI Key: XGSBJIGRINMFSC-UHFFFAOYSA-N
- SMILES: O1C2(C)OCC(CO)(CO2)C1
Computed Properties
- Exact Mass: 160.07356
- Monoisotopic Mass: 160.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 47.9Ų
Experimental Properties
- PSA: 47.92
2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
19309-39-8 (2,6,7-Trioxabicyclo[2.2.2]octane-4-methanol, 1-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent